Cas no 1333915-39-1 (N-(3-chlorophenyl)(cyano)methyl-1-methyl-1H-pyrrole-2-carboxamide)

• Product Name: N-(3-chlorophenyl)(cyano)methyl-1-methyl-1H-pyrrole-2-carboxamide
• CAS No: 1333915-39-1
• MF: C₁₄H₁₂ClN₃O
• MW: 273.717581748962
• CID: 6342962
• PubChem ID: 53619776
• Update Time: 2025-06-26

N-(3-chlorophenyl)(cyano)methyl-1-methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)(cyano)methyl-1-methyl-1H-pyrrole-2-carboxamide
• N-[(3-chlorophenyl)(cyano)methyl]-1-methyl-1H-pyrrole-2-carboxamide
• 1333915-39-1
• EN300-26686652
• AKOS033067411

• Inchi： 1S/C14H12ClN3O/c1-18-7-3-6-13(18)14(19)17-12(9-16)10-4-2-5-11(15)8-10/h2-8,12H,1H3,(H,17,19)
• InChI Key： WEGPIPRVOOWQJT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#N)NC(C1=CC=CN1C)=O

Computed Properties

• Exact Mass: 273.0668897g/mol
• Monoisotopic Mass: 273.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(3-chlorophenyl)(cyano)methyl-1-methyl-1H-pyrrole-2-carboxamide

N-(3-chlorophenyl)(cyano)methyl-1-methyl-1H-pyrrole-2-carboxamide: A Comprehensive Overview

The compound N-(3-chlorophenyl)(cyano)methyl-1-methyl-1H-pyrrole-2-carboxamide, identified by the CAS number 1333915-39-1, is a fascinating molecule with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including materials science, pharmacology, and organic synthesis. Its molecular architecture, which combines a pyrrole ring with cyano and chlorophenyl substituents, offers a platform for exploring novel chemical reactivity and functional properties.

Recent studies have highlighted the importance of N-(3-chlorophenyl)(cyano)methyl-1-methyl-1H-pyrrole-2-carboxamide in the development of advanced materials. Researchers have investigated its role in creating stimuli-responsive polymers, where the compound's ability to undergo reversible structural changes under specific conditions has proven invaluable. For instance, its integration into polymer networks has enabled the creation of materials that can respond to temperature or pH changes, opening new avenues for smart drug delivery systems and adaptive coatings.

In the realm of pharmacology, this compound has shown promise as a potential lead molecule for drug development. Its structure, particularly the presence of the pyrrole ring and cyano group, has been linked to bioactive properties that could be harnessed for therapeutic applications. Studies have demonstrated that N-(3-chlorophenyl)(cyano)methyl-1-methyl-1H-pyrrole-2-carboxamide exhibits selective binding to certain proteins, making it a candidate for designing molecules with high specificity and efficacy in treating diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS 1333915-39-1 involves a multi-step process that highlights the versatility of modern organic chemistry techniques. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct this complex molecule efficiently. The use of catalytic methods has further enhanced the yield and purity of the compound, making it more accessible for large-scale applications.

Another area where this compound has made an impact is in electronic materials. Its ability to form self-assembled monolayers on surfaces has been exploited in the development of high-performance sensors and electronic devices. The integration of N-(3-chlorophenyl)(cyano)methyl-1-methyl-1H-pyrrole-2-carboxamide into these systems has improved their sensitivity and selectivity, paving the way for next-generation technologies in environmental monitoring and healthcare diagnostics.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. By utilizing density functional theory (DFT) calculations, scientists have been able to predict its reactivity under different conditions. These studies have revealed that the compound's cyano group plays a crucial role in modulating its electronic behavior, which is essential for applications in energy storage and conversion systems.

In conclusion, N-(3-chlorophenyl)(cyano)methyl-1-methyl-1H-pyrrole-2-carboxamide (CAS 1333915-39-) stands out as a versatile molecule with immense potential across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology. As ongoing investigations continue to uncover new aspects of its properties and applications, this compound is poised to make even greater contributions to various industries in the coming years.